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CAS No.: 616-12-6
Cat. No.: B1580960
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Executive Summary

Target Compound:trans-3-Methyl-2-pentene (CAS: 616-12-6) Primary Risk Profile: High
Flammability (Flash Point < -7°C), Aspiration Toxicity, Volatile Organic Compound (VOC).[1][2]
[3] Operational Focus: This guide outlines the rigorous handling, storage, and synthetic
utilization of trans-3-methyl-2-pentene. It moves beyond basic safety data to provide a self-
validating workflow for researchers engaged in high-purity organic synthesis and drug
development.

Part 1: Chemical Identity & Physicochemical
Profiling

Understanding the physical constants is the first line of defense. The low flash point and low
density of trans-3-methyl-2-pentene create a specific risk profile involving static discharge and
rapid vapor phase expansion.

Table 1: Critical Physicochemical Data
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Property

Value

Operational Implication

CAS Number

616-12-6

Use for exact inventory
tracking (distinct from cis
isomer 922-62-3).

Molecular Formula

CeH12

Lipophilic hydrocarbon;

immiscible with water.[2]

Boiling Point

70-72 °C

Moderate volatility; requires
reflux condensers for heated

reactions.

Flash Point

-27 °C to -7 °C (Closed Cup)

CRITICAL: Vapors can ignite
at sub-zero freezer

temperatures.

Density

~0.696 g/mL

Lighter than water; spills will

float and spread rapidly.

Refractive Index

1.405

Validation Metric: Use to
quickly verify purity upon

receipt.

Vapor Pressure

~176 mmHg (25°C)

High vapor load; fume hood
mandatory to prevent

inhalation.

Data aggregated from Sigma-Aldrich and TCI Chemicals safety documentation [1, 2].

Part 2: Hazard Architecture & Toxicology
The Aspiration Mechanism (H304)

The most insidious acute hazard is aspiration toxicity. Due to its low surface tension and low

viscosity, if trans-3-methyl-2-pentene is ingested (even in micro-quantities via pipette error), it

can bypass the glottis and enter the bronchial tree.

o Pathology: Once in the lungs, it strips the surfactant layer of the alveoli, leading to chemical

pneumonitis and pulmonary edema [3].
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» Protocol:NEVER induce vomiting if ingestion occurs. This increases the risk of aspiration.

Electrostatic Accumulation (H225)

Non-conductive non-polar solvents like trans-3-methyl-2-pentene accumulate static charge
during flow (pouring/pipetting).

e Threshold: A static spark of just 0.2 mJ is sufficient to ignite these vapors.

o Mitigation: All transfer vessels must be grounded. Use inert gas (Nitrogen/Argon) blankets to
displace oxygen during transfer.

Part 3: Advanced Handling & Storage Protocols

This section defines a Self-Validating Workflow. A protocol is only safe if it includes steps to
verify its own integrity.

The "Inert Transfer" Protocol

Objective: Transfer solvent without introducing oxygen or moisture, minimizing static risk.
Step-by-Step Methodology:

» System Validation: Check the Refractive Index (

) of the source bottle. If it deviates >0.002 from 1.405, suspect contamination or
isomerization.

o Grounding: Attach an alligator clip ground wire to the metal needle or cannula being used.
e Inert Purge: Insert a Nitrogen (

) line into the source bottle (headspace) to maintain positive pressure.

o Transfer: Use a gas-tight syringe or cannula transfer technique.

e Quench: Upon completion, wipe the septum with a Kimwipe to remove traces that could
oxidize.
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Visualization: Safe Handling Workflow

The following diagram illustrates the logical flow of handling, emphasizing the "Check" nodes
that ensure safety.

Storage:
Flammables Cab
(< 20°C, Dark)

PPPPPPPP

VALIDATION:
Check Refractive Index
(Target: 1.405)

Click to download full resolution via product page

Figure 1: Operational workflow for trans-3-methyl-2-pentene, incorporating a mandatory
validation step (Refractive Index check) before storage.

Part 4: Synthetic Utility & Reactivity[7][8]

In drug development, trans-3-methyl-2-pentene is valued as a trisubstituted alkene. Its steric
bulk and defined stereochemistry (E-isomer) make it a model substrate for testing
stereoselective reactions.

Key Reaction Pathways

o Stereoselective Epoxidation: Reaction with m-CPBA yields trisubstituted epoxides, key
intermediates in polyketide synthesis.

» Hydroboration-Oxidation: Due to the steric difference between the C2 and C3 carbons,
hydroboration can yield regioselective alcohols.

o Ozonolysis: Cleavage of the double bond yields acetaldehyde and 2-butanone (methyl ethyl
ketone).

Visualization: Reactivity Logic
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This diagram details the transformation pathways relevant to medicinal chemistry.

trans-3-Methyl-2-pentene
(Trisubstituted Alkene)

Reagent: m-CPBA Reagent: O3 / DMS Reagent: BH3 / H202
(Epoxidation) (Ozonolysis) (Hydroboration)

Syn-addition Dxidative Cleavage nti-Markovnikov

2,3-Epoxy-3-methylpentane Acetaldehyde + 3-Methyl-2-pentanol

2-Butanone (Regioselective Alcohol)

(Stereodefined Epoxide)

Click to download full resolution via product page

Figure 2: Synthetic divergence of trans-3-methyl-2-pentene. The steric environment directs
regioselectivity in hydroboration and stereochemistry in epoxidation.

Part 5: Emergency Response Protocols
Fire (Class B)

o Extinguishing Media: Dry chemical powder, Carbon Dioxide (

), or alcohol-resistant foam.

o Contraindication: Do NOT use a solid water stream. Since the density (0.696) is less than
water, the fuel will float on the water and spread the fire [4].

Spills
o Evacuate: Clear the area of all personnel.
o Ventilate: Maximize fume hood draw; open windows if safe.

e Suppress: Cover the spill with an activated carbon or clay-based absorbent (e.g.,
Vermiculite).
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» Disposal: Sweep into a dedicated flammable waste container. Do not seal tightly immediately
to allow residual off-gassing in a hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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